3-(3-Chlorophenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 3-(3-chlorophenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C14H11ClO3/c1-18-13-11(6-3-7-12(13)14(16)17)9-4-2-5-10(15)8-9/h2-8H,1H3,(H,16,17)
• InChI Key: GJIQIRCPGAVQOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1C(=O)O)C2=CC(=CC=C2)Cl
• Molecular Formula: C14H11ClO3
• DSSTOX Substance ID: DTXSID60689557
• Molecular Weight: 262.69 g/mol
• CAS RN: 1261990-78-6

Description

3-(3-Chlorophenyl)-2-methoxybenzoic acid, also known as 3-chloro-2-methoxybenzoic acid, is a synthetic compound that has been used in scientific research and laboratory experiments. It is a white crystalline solid with a molecular formula of C8H7ClO3 and a molecular weight of 182.58 g/mol. It is soluble in water and has a melting point of 220-222°C. It has a wide range of applications in scientific research, including biochemical, physiological, and pharmaceutical studies.

Scientific Research Applications

3-(3-Chlorophenyl)-2-methoxybenzoic acid has been used in scientific research for a variety of biochemical, physiological, and pharmaceutical studies. It has been used as a model compound for studying the effects of chloroalkylated phenols on the activities of enzymes involved in the metabolism of xenobiotics. It has also been used to study the effects of chloroalkylated phenols on the binding affinity of drugs to their target proteins. In addition, it has been used to study the effects of different solvents on the solubility of drugs, as well as to study the absorption, distribution, metabolism, and excretion of drugs.

Mechanism of Action

3-(3-Chlorophenyl)-2-methoxybenzoic acid acts as a non-selective inhibitor of both cytochrome P450 (CYP) and carboxylesterase (CES) enzymes. It binds to the active site of the enzymes and prevents them from catalyzing their respective reactions. By inhibiting the activity of these enzymes, 3-(3-Chlorophenyl)-2-methoxybenzoic acid can affect the absorption, distribution, metabolism, and excretion of drugs.
Biochemical and Physiological Effects
3-(3-Chlorophenyl)-2-methoxybenzoic acid has been found to affect the activities of several enzymes involved in the metabolism of xenobiotics. It has been shown to inhibit the activities of cytochrome P450 (CYP) enzymes, which are involved in the metabolism of a wide range of drugs. In addition, it has been found to inhibit the activity of carboxylesterase (CES) enzymes, which are involved in the metabolism of lipophilic compounds. By inhibiting the activities of these enzymes, 3-(3-Chlorophenyl)-2-methoxybenzoic acid can affect the absorption, distribution, metabolism, and excretion of drugs.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(3-Chlorophenyl)-2-methoxybenzoic acid in laboratory experiments is its ability to inhibit the activities of both cytochrome P450 (CYP) and carboxylesterase (CES) enzymes. This makes it an ideal tool for studying the effects of different solvents on the solubility of drugs, as well as for studying the absorption, distribution, metabolism, and excretion of drugs. However, the use of 3-(3-Chlorophenyl)-2-methoxybenzoic acid in laboratory experiments is limited by its potential to cause adverse effects, such as liver toxicity.

Future Directions

There are several potential future directions for research involving 3-(3-Chlorophenyl)-2-methoxybenzoic acid. These include further studies into its mechanisms of action, its effects on drug absorption, distribution, metabolism, and excretion, and its potential as a therapeutic agent. Additionally, further research could be conducted into its potential to cause adverse effects, such as liver toxicity, as well as its potential for use in drug delivery systems. Finally, further research could be conducted into its potential for use in other laboratory experiments, such as those involving the study of drug solubility.

Synthesis Methods

3-(3-Chlorophenyl)-2-methoxybenzoic acid can be synthesized using a two-step process. The first step involves the reaction of 3-chlorobenzaldehyde with 2-methoxybenzyl chloride in the presence of an acid catalyst. This reaction produces 3-(3-Chlorophenyl)-2-methoxybenzoic acid, 95%ethoxybenzyl chloride, which is then reacted with sodium hydroxide to produce 3-(3-chlorophenyl)-2-methoxybenzoic acid.